Cas no 2384436-14-8 (2-Chloro-7-fluoro-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 2-Chloro-7-fluoro-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 2384436-14-8
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• CID: 5698206
• PubChem ID: 131699597
• Update Time: 2023-10-14

2-Chloro-7-fluoro-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,2-d]pyrimidine, 2-chloro-7-fluoro-
• 2384436-14-8
• 2-Chloro-7-fluoro-5H-pyrrolo[3,2-d]pyrimidine

• Inchi： 1S/C6H3ClFN3/c7-6-10-2-4-5(11-6)3(8)1-9-4/h1-2,9H
• InChI Key： KSKIMDWXWMRMAH-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(C(=CN2)F)N=1

Computed Properties

• Exact Mass: 170.9999530g/mol
• Monoisotopic Mass: 170.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.642±0.06 g/cm3(Predicted)
• pka: 10.79±0.40(Predicted)